![molecular formula C7H7NO4 B1602767 5-Amino-2,4-dihydroxybenzoic acid CAS No. 69938-56-3](/img/structure/B1602767.png)
5-Amino-2,4-dihydroxybenzoic acid
Overview
Description
Scientific Research Applications
1. As a Marker of Oxidative Stress
5-Amino-2,4-dihydroxybenzoic acid (5-aminosalicylic acid) has been used in research as a potential specific probe for in vivo oxidative stress. Kumarathasan et al. (2001) investigated the hydroxylation of 5-aminosalicylic acid in vitro and in vivo, finding its utility in assessing reactive oxygen species formation. This research demonstrated the potential of 5-aminosalicylic acid in tracking oxidative stress in biological systems (Kumarathasan et al., 2001).
2. In Gastrointestinal Disease Research
Józefczuk and Woźniewicz (2011) explored the use of 5-aminosalicylic acid in the therapy of microscopic colitis in children. Their study focused on understanding the effectiveness of this compound in gastrointestinal diseases, although no significant improvement was found following its use in therapy for the disease. This research contributes to the understanding of gastrointestinal treatment methods (Józefczuk & Woźniewicz, 2011).
3. In Photodynamic Therapy and Fluorescent Diagnosis
Anderson et al. (2010) investigated the transport of the photodynamic therapy agent 5-Aminolevulinic acid in the small intestine. They explored the relationship between 5-Aminolevulinic acid and similar compounds such as 5-aminosalicylic acid, providing insights into the oral bioavailability and absorption in tumor tissues. This research has implications for the development of more effective treatments in photodynamic therapy and fluorescent diagnosis (Anderson et al., 2010).
4. As a Component in Antibiotic Synthesis
Ghisalba and Nüesch (1981) identified 3-Amino-5-hydroxybenzoic acid as a direct precursor of the seven-carbon amino starter-unit for the biosynthesis of ansamycins in Nocardia mediterranei. Their research provides valuable insights into the biosynthesis of different types of ansamycins, highlighting the role of 5-aminosalicylic acid derivatives in antibiotic production (Ghisalba & Nüesch, 1981).
5. In Peptide Chemistry as a Protecting Group
Pless (1976) explored the use of 5-aminosalicylic acid derivatives as protecting groups in peptide chemistry. Their research demonstrated the stability of these compounds in acidic media and their utility in protecting amines, amino acids, alcohols, thiols, and carboxylic acids. This application is particularly relevant in the synthesis of complex peptides (Pless, 1976).
Mechanism of Action
Mode of Action
It is known that hydroxybenzoic acids can have antioxidant properties , which suggests that 5-Amino-2,4-dihydroxybenzoic acid may interact with its targets to neutralize reactive oxygen species and reduce oxidative stress.
Biochemical Pathways
Given its potential antioxidant properties , it may be involved in pathways related to oxidative stress and cellular defense mechanisms.
Result of Action
Based on its potential antioxidant properties , it may help protect cells from damage caused by reactive oxygen species, thereby contributing to cellular health and function.
Safety and Hazards
The safety data sheet for 5-Amino-2,4-dihydroxybenzoic acid indicates that it should be handled with care to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes . Personal protective equipment and chemical impermeable gloves should be worn when handling this substance .
Future Directions
Biochemical Analysis
Biochemical Properties
It is known that hydroxybenzoic acids, a group to which this compound belongs, have excellent biochemical and antioxidant capabilities . They are major aromatic secondary metabolites that impart food with typical organoleptic characteristics and link to many health benefits .
Cellular Effects
Hydroxybenzoic acids are known to have various health benefits such as anti-inflammatory, antioxidant, anti-allergenic, immunoregulatory, antimicrobial, antiatherogenic, antithrombotic, antidiabetic, anticancer processes, and cardioprotective capabilities . These effects suggest that 5-Amino-2,4-dihydroxybenzoic acid may influence cell function in a similar manner.
Molecular Mechanism
It is known that hydroxybenzoic acids can activate the Nrf2 signaling pathway that increases the expression of antioxidant enzymes, thereby decreasing oxidative stress . This could potentially be a mechanism through which this compound exerts its effects.
Temporal Effects in Laboratory Settings
There is currently no specific information available on the temporal effects of this compound in laboratory settings. It is known that the compound should be stored in a dark place, under an inert atmosphere, at room temperature .
Metabolic Pathways
It is known that hydroxybenzoic acids are the building blocks of most of the phenolic compounds in foods .
properties
IUPAC Name |
5-amino-2,4-dihydroxybenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO4/c8-4-1-3(7(11)12)5(9)2-6(4)10/h1-2,9-10H,8H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCDMNZRFRZYKDG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1N)O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50593295 | |
Record name | 5-Amino-2,4-dihydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50593295 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
69938-56-3 | |
Record name | 5-Amino-2,4-dihydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50593295 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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